Cas no 16954-74-8 (2-(Dicyanomethylene)indane-1,3-dione)

• Product Name: 2-(Dicyanomethylene)indane-1,3-dione
• CAS No: 16954-74-8
• MF: C₁₂H₄N₂O₂
• MW: 208.172362327576
• MDL: MFCD00051930
• CID: 87772
• PubChem ID: 542782
• Update Time: 2025-04-18

2-(Dicyanomethylene)indane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(Dicyanomethylene)indane-1,3-dione
• 2-(Dicyanomethylene)indan-1,3-dione
• 2-Dicyanomethylene-1,3-indanedione
• dicyanomethylene indan-1,3-dione
• (1,3-DIOXOINDAN-2-YLIDENE)METHANE-1,1-DICARBONITRILE
• (1,3-Dihydro-1,3-dioxo-2H-inden-2-ylidene)malonitrile
• 2-(1,3-DIOXO-1,3-DIHYDRO-2H-INDEN-2-YLIDEN)MALONONITRILE
• 2-(1,3-Dioxo-1H-inden-2(3H)-ylidene)malononitrile
• 2-(Dicyanomethylene)indan-1,3-dione98%
• 2-(Dicyanomethylene)indan-1,3-dione 98%
• 2-Dicyanomethylene-1,3-indanedione, 98%
• 2-(DICYANOMETHYLENE)INDANE-1,3-DIONE 98%
• DTXSID401295294
• 2-(Dicyanomethylene)indene-1,3-dione
• 2-(1,3-dioxoinden-2-ylidene)propanedinitrile
• Propanedinitrile, (1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)-
• MFCD00051930
• AKOS000447084
• 11L-937
• 2-(1,3-Dioxo-1,3-dihydro-2H-inden-2-ylidene)malononitrile
• D89990
• AF-960/00477040
• SCHEMBL6480354
• CS-0312886
• 2-(1,3-dioxo-inden-2-ylidene)-propanedinitrile
• Propanedinitrile,2-(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)-
• 16954-74-8
• HMS1608O15
• 2-[1,3-dioxo-1 H-inden-2(3 H)-ylidene]malononitrile
• F0405-0909
• 2-(1,3-Dioxo-1,3-dihydro-2H-inden-2-ylidene)malononitrile #
• 90522-66-0
• d2,a-Indanmalononitrile, 1,3-dioxo-
• FT-0608768
• WQFLMIPTYDGFOB-UHFFFAOYSA-N
• 2-(Dicyanomethylene)-1,3-indandione
• FT-0608767
• 2-(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)propanedinitrile
• 2-dicyanomethyleneindane-1,3-dione
• D2090
• STK728432
• (1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)propanedinitrile

• MDL： MFCD00051930
• Inchi： 1S/C12H4N2O2/c13-5-7(6-14)10-11(15)8-3-1-2-4-9(8)12(10)16/h1-4H
• InChI Key： WQFLMIPTYDGFOB-UHFFFAOYSA-N
• SMILES： O=C1/C(=C(\C#N)/C#N)/C(C2C=CC=CC=21)=O
• BRN： 2213594

Computed Properties

• Exact Mass: 208.02700
• Monoisotopic Mass: 208.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.7A^2
• XLogP3: 1.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.485g/cm3
• Melting Point: 270°C (dec.)
• Boiling Point: 347.9ºC at 760mmHg
• Flash Point: 164.2ºC
• Refractive Index: 1.664
• PSA: 81.72000
• LogP: 1.40936
• Solubility: Not determined

2-(Dicyanomethylene)indane-1,3-dione Security Information

• Hazard Statement： Harmful
• Hazard Category Code： 20/22
• Safety Instruction： S22-S36/37
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R20/22
• Safety Term：S22;S36/37
• Packing Group：III